Cas no 1414368-06-1 (1-Butylcyclopentane-1-carbaldehyde)

• Product Name: 1-Butylcyclopentane-1-carbaldehyde
• CAS No: 1414368-06-1
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 5711668
• PubChem ID: 131231054
• Update Time: 2025-05-20

1-Butylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Butylcyclopentane-1-carbaldehyde
• 1414368-06-1
• EN300-1619896
• Cyclopentanecarboxaldehyde, 1-butyl-

• Inchi： 1S/C10H18O/c1-2-3-6-10(9-11)7-4-5-8-10/h9H,2-8H2,1H3
• InChI Key： KMVGNQVPGOTOPE-UHFFFAOYSA-N
• SMILES： O=CC1(CCCC)CCCC1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.938±0.06 g/cm3(Predicted)
• Boiling Point: 208.4±9.0 °C(Predicted)

Additional information on 1-Butylcyclopentane-1-carbaldehyde

Chemical Profile of 1-Butylcyclopentane-1-carbaldehyde (CAS No. 1414368-06-1)

1-Butylcyclopentane-1-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1414368-06-1, is a significant organic compound with a unique structural framework that has garnered attention in the field of pharmaceutical and chemical research. This aldehyde derivative features a cyclopentane ring substituted with a butyl group at the first carbon position, followed by an aldehyde functional group (-CHO). Such structural characteristics make it a versatile intermediate in synthetic chemistry, particularly in the development of fine chemicals and biologically active molecules.

The compound's molecular structure, consisting of a rigid cyclopentane core and an elongated butyl side chain, contributes to its distinct physicochemical properties. The cyclopentane ring provides stability and rigidity, while the butyl group introduces flexibility and influences solubility and reactivity. The presence of the aldehyde group at the terminal carbon makes it a valuable precursor for further functionalization, enabling the synthesis of more complex molecules through condensation reactions, oxidation processes, or nucleophilic additions.

In recent years, 1-Butylcyclopentane-1-carbaldehyde has been explored in various research domains due to its potential applications in medicinal chemistry. Its structural motif is reminiscent of natural products found in plants and microorganisms, suggesting possible bioactivity. For instance, derivatives of cyclopentanones have been reported to exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The aldehyde functionality further enhances its utility as a synthetic building block, allowing chemists to modify its structure systematically to investigate biological activity.

One of the most compelling aspects of this compound is its role as an intermediate in the synthesis of pharmacologically relevant molecules. Researchers have utilized 1-Butylcyclopentane-1-carbaldehyde to develop novel scaffolds for drug candidates targeting neurological disorders. The cyclopentane ring is known to mimic certain natural amino acid structures, which can be advantageous for designing ligands that interact with biological targets such as enzymes or receptors. Additionally, the aldehyde group can be transformed into other functional groups like carboxylic acids or amides through straightforward chemical transformations, broadening its synthetic utility.

The compound's reactivity also makes it a candidate for exploring new synthetic methodologies. For example, recent studies have demonstrated its use in cross-coupling reactions, where the aldehyde group participates in palladium-catalyzed processes to form carbon-carbon bonds. Such reactions are pivotal in constructing complex organic molecules and have been instrumental in the development of modern drug discovery strategies. Furthermore, the butyl substituent can influence electronic effects on the ring system, making it possible to fine-tune reactivity for specific synthetic goals.

From an industrial perspective, 1-Butylcyclopentane-1-carbaldehyde represents an important material for specialty chemicals manufacturing. Its synthesis typically involves multi-step organic transformations starting from readily available precursors such as cyclopentanone or butyric acid derivatives. Advances in catalytic processes have improved the efficiency and scalability of its production, making it more accessible for large-scale applications. This accessibility is crucial for pharmaceutical companies seeking cost-effective routes to high-value intermediates.

The compound's potential extends beyond pharmaceuticals into materials science and agrochemicals. Its unique structure allows for modifications that could yield novel polymers or liquid crystals with tailored properties. In agrochemistry, derivatives of cyclopentanones have shown promise as bioactive agents against pests or pathogens. While further research is needed to fully exploit these applications, 1-Butylcyclopentane-1-carbaldehyde serves as a foundation for innovative chemical solutions across multiple industries.

In conclusion, 1-Butylcyclopentane-1-carbaldehyde (CAS No. 1414368-06-1) is a multifaceted compound with significant potential in synthetic chemistry and drug discovery. Its structural features—combining a stable cyclopentane ring with a reactive aldehyde group—make it an invaluable intermediate for constructing complex molecules with biological activity. As research continues to uncover new synthetic pathways and applications, this compound will likely remain at the forefront of chemical innovation.